Cas no 773135-63-0 (benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester)

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester structure
773135-63-0 structure
Product Name:benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
CAS No:773135-63-0
MF:C10H8ClF3O2
MW:252.617532730103
CID:1784056
PubChem ID:46311321
Update Time:2025-04-21

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
    • LogP
    • 773135-63-0
    • E89896
    • 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester, 97%
    • ethyl 5-chloro-2-(trifluoromethyl)benzoate
    • MFCD06204539
    • 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
    • Inchi: 1S/C10H8ClF3O2/c1-2-16-9(15)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,2H2,1H3
    • InChI Key: LNEBLTIEGPLXSB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

  • Exact Mass: 252.0164917g/mol
  • Monoisotopic Mass: 252.0164917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

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